Cas no 16375-88-5 (4-Acetamidobenzyl alcohol)

• Product Name: 4-Acetamidobenzyl alcohol
• CAS No: 16375-88-5
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00016868
• CID: 50398
• PubChem ID: 152141
• Update Time: 2025-09-28

4-Acetamidobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• N-(4-(Hydroxymethyl)phenyl)acetamide
• N-[4-(Hydroxymethyl)phenyl]acetamide
• 4-Acetamidobenzyl Alcohol
• <i>N<
• N-(4-(Hydroxymethyl)
• 4-acetaminobenzyl alcohol
• 4-(Acetylamino)benzyl alcohol
• XEYORFKUJZEQCH-UHFFFAOYSA-N
• n-(4-hydroxymethyl-phenyl)-acetamide
• acetamide, N-[4-(hydroxymethyl)phenyl]-
• p-Acetaminobenzyl alcohol
• Acetamide, N-(4-(hydroxymethyl)phenyl)-
• 4-Acetamidobenzylalcohol
• N-(4-Hydroxymethylphenyl)acetamide
• 8322AA
• AK
• FS-1517
• InChI=1/C9H11NO2/c1-7(12)10-9-4-2-8(6-11)3-5-9/h2-5,11H,6H2,1H3,(H,10,12
• SCHEMBL1014074
• N-[4-(Hydroxymethyl)phenyl]acetamide #
• A810509
• CHEMBL4476751
• J-010085
• 16375-88-5
• EN300-102492
• FT-0637359
• N-[4-(hydroxymethyl)phenyl]acetamide;N-(4-(Hydroxymethyl)phenyl)acetamide
• H1605
• AKOS000126000
• MFCD00016868
• DTXSID30167655
• N-(4-(HYDROXYMETHYL)PHENYL) ACETAMIDE
• CS-0020073
• S-(2,4-DINITROPHENYL)MERCAPTURICACID
• SB75880
• SY004166
• Z228585230
• p-(Acetylamino)benzyl alcohol
• N-[4-(Hydroxymethyl)phenyl]acetamide; 4-Acetamidobenzyl Alcohol; 4-Hydroxymethylacetanilide; N-Acetyl-4-hydroxymethylaniline; p-(Acetylamino)benzyl Alcohol;
• DB-043569
• 4-Acetamidobenzyl alcohol

• MDL： MFCD00016868
• Inchi： 1S/C9H11NO2/c1-7(12)10-9-4-2-8(6-11)3-5-9/h2-5,11H,6H2,1H3,(H,10,12)
• InChI Key： XEYORFKUJZEQCH-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.3

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Melting Point: 121.0 to 125.0 deg-C
• Boiling Point: 397.9°C at 760 mmHg
• PSA: 49.33000
• LogP: 1.21030
• λmax: 246(MeOH)(lit.)

4-Acetamidobenzyl alcohol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on 4-Acetamidobenzyl alcohol

4-Acetamidobenzyl Alcohol (CAS No. 16375-88-5): Properties, Applications, and Market Insights

4-Acetamidobenzyl alcohol (CAS No. 16375-88-5) is a versatile organic compound with significant applications in pharmaceuticals, cosmetics, and chemical synthesis. This aromatic alcohol, also known as N-(4-Hydroxymethylphenyl)acetamide, is characterized by its unique molecular structure, combining an acetamido group with a benzyl alcohol moiety. Its chemical formula is C₉H₁₁NO₂, and it is widely recognized for its role as an intermediate in the synthesis of more complex molecules.

The growing interest in 4-acetamidobenzyl alcohol uses is driven by its relevance in drug development and specialty chemicals. Researchers and manufacturers frequently search for 4-acetamidobenzyl alcohol solubility, 4-acetamidobenzyl alcohol synthesis, and 4-acetamidobenzyl alcohol price, reflecting its commercial and scientific importance. This compound exhibits moderate solubility in polar solvents like ethanol and methanol, making it suitable for various laboratory and industrial processes.

In the pharmaceutical industry, 4-acetamidobenzyl alcohol serves as a key building block for active pharmaceutical ingredients (APIs). Its derivatives are explored for potential therapeutic applications, aligning with the increasing demand for novel drug candidates. Recent studies highlight its role in developing anti-inflammatory and analgesic agents, addressing global health concerns such as chronic pain management.

The cosmetic sector also benefits from 4-acetamidobenzyl alcohol properties, particularly in skincare formulations. Its mild nature and stability make it a candidate for preservative systems and emulsion stabilizers. With the rise of clean beauty trends, formulators are investigating its compatibility with natural ingredients, answering frequent queries like "Is 4-acetamidobenzyl alcohol safe in cosmetics?" and "4-acetamidobenzyl alcohol in personal care products."

From a market perspective, the 4-acetamidobenzyl alcohol market shows steady growth, influenced by expanding pharmaceutical R&D and specialty chemical demand. Suppliers often provide technical data sheets covering 4-acetamidobenzyl alcohol specifications and 4-acetamidobenzyl alcohol purity to meet diverse application requirements. The compound typically appears as white to off-white crystalline powder, with purity levels exceeding 98% in commercial grades.

Environmental and regulatory aspects of 4-acetamidobenzyl alcohol frequently appear in scientific discussions. While not classified as hazardous under major chemical inventories, proper handling procedures are recommended, addressing common search terms like 4-acetamidobenzyl alcohol safety and 4-acetamidobenzyl alcohol storage conditions. The compound demonstrates good stability under recommended storage conditions (room temperature, dry environment), contributing to its widespread utility.

Analytical characterization of 4-acetamidobenzyl alcohol involves standard techniques such as HPLC, NMR, and mass spectrometry. Quality control parameters including 4-acetamidobenzyl alcohol melting point (reported around 150-153°C) and spectroscopic profiles are crucial for identification and purity assessment. These technical details respond to frequent analytical chemistry queries in research communities.

The synthesis of 4-acetamidobenzyl alcohol typically involves acetylation of 4-aminobenzyl alcohol or reduction of corresponding aldehydes. Process optimization remains an active research area, with scientists exploring greener synthetic routes to address sustainability concerns in chemical manufacturing. This aligns with industry searches for eco-friendly 4-acetamidobenzyl alcohol production methods.

Looking forward, the applications of 4-acetamidobenzyl alcohol continue to expand into emerging fields such as material science and agrochemicals. Its structural features make it a potential candidate for polymer modification and specialty coating formulations. The compound's versatility ensures ongoing interest from multiple industrial sectors, maintaining its relevance in chemical research and development.

For researchers and procurement specialists, understanding 4-acetamidobenzyl alcohol suppliers and 4-acetamidobenzyl alcohol availability is essential. The compound is offered by several global chemical suppliers in various packaging options, from laboratory-scale quantities to bulk industrial amounts. Proper evaluation of supplier credentials and quality documentation ensures material suitability for specific applications.